Cas no 99520-78-2 (Eucalyptosin A)

Eucalyptosin A structure

Product Name:Eucalyptosin A

CAS No:99520-78-2

MF:C₂₀H₂₇NO₁₁

MW:457.428487062454

CID:4733893

PubChem ID:123133484

Update Time:2024-03-01

Eucalyptosin A Chemical and Physical Properties

Names and Identifiers

- 3J363KK66E
- Eucalyptosin A
- Benzeneacetonitrile, alpha-((2-o-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (R)-
- alpha-((2-o-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)benzeneacetonitrile, (R)-
- Benzeneacetonitrile, alpha-((2-o-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (alphaR)-
- (2R)-2-((2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-tetrahydropyran-2-yl)oxy-2-phenyl-acetonit
- CHEBI:178160
- 2-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-phenylacetonitrile
- Mandelonitrile sophoroside
- DTXSID101145422
- 99520-78-2
- BENZENEACETONITRILE, .ALPHA.-((2-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, (R)-
- BENZENEACETONITRILE, .ALPHA.-((2-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, (.ALPHA.R)-
- (alphaR)-alpha-[(2-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]benzeneacetonitrile
- UNII-3J363KK66E
- (2R)-2-((2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-tetrahydropyran-2-yl)oxy-2-phenyl-acetonitrile
- Inchi： 1S/C20H27NO11/c21-6-10(9-4-2-1-3-5-9)29-20-18(16(27)14(25)12(8-23)31-20)32-19-17(28)15(26)13(24)11(7-22)30-19/h1-5,10-20,22-28H,7-8H2/t10-,11+,12+,13+,14+,15-,16-,17+,18+,19-,20+/m0/s1
- InChI Key： YGHHWSRCTPQFFC-YSCNKMLASA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](O[C@@H](C#N)C2C=CC=CC=2)O[C@H](CO)[C@H]([C@@H]1O)O